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Compound of Interest

Compound Name: Acetamide-d5

Cat. No.: B1284221

An In-depth Technical Guide to the Safety and Handling of Acetamide-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Acetamide-d5
(CAS No. 33675-83-1). The information is compiled from various safety data sheets (SDS) to
ensure a thorough understanding of the potential hazards and the necessary protocols for safe
use in a laboratory or drug development setting.

Chemical and Physical Properties

Acetamide-d5 is the deuterated form of Acetamide.[1] While the isotopic labeling does not
significantly alter the chemical hazards compared to the parent compound, it is crucial to
handle it with the same precautions.
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Property Value Source(s)
CAS Number 33675-83-1 [2][3][4]
Molecular Formula CDsCOND: [21[31[4]
Molecular Weight 64.10 g/mol [21[31[4]
Appearance Co?orless to white crystalline 51161

solid
Odor Mousy, musty odor [5][6]
Melting Point 78-80 °C [3]
Boiling Point 221 °C [3]

B Soluble in water, alcohol, and
Solubility [51I7]
chloroform.[5][7]

Stable under recommended
storage conditions.[2]

Stabilit —
y Hygroscopic and deliquescent. [2][5][6][8]

[5]6le]

Hazard Identification and Toxicological Data

Acetamide-d5 is classified as a substance suspected of causing cancer.[3][6] The primary
health hazard is its potential carcinogenicity.

GHS Classification:

Hazard Class: Carcinogenicity (Category 2)[3][5][6]

Signal Word: Warning[3]

Hazard Statement: H351 - Suspected of causing cancer[3][6]

Pictogram: GHS08 (Health Hazard)[3]

Toxicological Summary:
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Metric Value Species Notes

Data for non-
LDso (Oral) 7000 mg/kg Rat deuterated Acetamide.

[9]

Possibly carcinogenic
Carcinogenicity IARC Group 2B N/A to humans (data for
Acetamide).[5][6]

) ] Some guideline tests
) o May cause mild skin )
Skin Irritation T Human on animals show no
irritation.[10] S
irritation.

Some guideline tests
o May cause eye i
Eye Irritation T N/A on animals show no
irritation. o
irritation.

Inhaling dust can
Inhalation irritate the nose and N/A
throat.[11]

Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure and
ensure safety.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]E6]e]

o Facilities must be equipped with an eyewash station and a safety shower.[8][12]

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[8]
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o Skin Protection: Wear protective gloves, such as nitrile rubber, to prevent skin exposure.[8]
[9] Protective clothing should be worn to minimize skin contact.[6][8][12]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[3][12]

Safe Handling Procedures

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[6]

Minimize dust generation and accumulation during handling.[8]

Avoid contact with eyes, skin, and clothing.[8][12]

Avoid ingestion and inhalation.[8][12]

Wash hands thoroughly with soap and water after handling and before breaks.[9][13]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[8][12]

o Keep containers tightly closed to prevent moisture absorption, as the material is hygroscopic.
[8][14]

» Store locked up or in an area accessible only to qualified or authorized personnel.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong
bases, and reducing agents.[8][9][11]

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route

Protocol

Inhalation

Remove from exposure and move to fresh air
immediately.[8][12] If breathing is difficult, give
oxygen.[8][12] If not breathing, give artificial
respiration.[8][12] Seek medical attention.[8][12]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing and shoes.[8] Seek medical aid.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[8] Seek medical

attention.[8]

Ingestion

Do NOT induce vomiting.[8] Rinse mouth with
water.[5][6][14] Seek immediate medical

attention.[8]

Accidental Release Measures (Spills)

o Evacuate: Evacuate personnel from the danger area.

o Ventilate: Ensure adequate ventilation of the spill area.[5][6][8]

» Containment: Prevent the substance from entering drains.[12][14]

¢ Cleanup: Carefully vacuum or sweep up the material, avoiding dust generation.[8][12] Place

the spilled material into a suitable, labeled container for disposal.[8][12]

» Decontamination: Wash the spill site after the material pickup is complete.[5][6]

Fire-Fighting Measures and Disposal

Fire-Fighting

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[8][12][14] Note that water or foam may cause frothing.[8]
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e Hazardous Combustion Products: When heated to decomposition, it may emit toxic fumes of
nitrogen oxides and carbon monoxide.[5][6][8][9]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
in pressure-demand mode and full protective gear.[8][12]

NFPA 704 Diamond (for Acetamide)

Health (Blue) 2
Flammability (Red) 1
Instability (Yellow) 1
Special

(Data for non-deuterated Acetamide)[8]

Disposal Considerations

» Disposal must be in accordance with local, state, and federal regulations.
e The product should not be disposed of with municipal waste.[9]

e Engage a licensed professional waste disposal service to dispose of this material.[14] Offer
surplus and non-recyclable solutions to a licensed disposal company.[14]

o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.[14]

Safety and Handling Workflow Visualization

The following diagram illustrates the logical workflow for handling Acetamide-d5 safely, from
initial assessment to final disposal.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://archpdfs.lps.org/Chemicals/Acetamide.pdf
https://www.flinnsci.com/sds_3-acetamide/sds_3/
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Acetamide_0004_5.0.pdf
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://pim-resources.coleparmer.com/sds/13002.pdf
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Acetamide_0004_5.0.pdf
https://pallavchemicals.com/msds/1568877818Acetamide.pdf
https://pallavchemicals.com/msds/1568877818Acetamide.pdf
https://pallavchemicals.com/msds/1568877818Acetamide.pdf
https://www.benchchem.com/product/b1284221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acetamide-d5 Safe Handling Workflow
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Caption: Logical workflow for the safe handling of Acetamide-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acetamide-d5 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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